2-[4-[(4-Fluorophenyl)methyl]piperazin-1-yl]-N,N,6-trimethylpyrimidin-4-amine

• IUPAC Name: 2-[4-[(4-fluorophenyl)methyl]piperazin-1-yl]-N,N,6-trimethylpyrimidin-4-amine
• InChI: InChI=1S/C18H24FN5/c1-14-12-17(22(2)3)21-18(20-14)24-10-8-23(9-11-24)13-15-4-6-16(19)7-5-15/h4-7,12H,8-11,13H2,1-3H3
• InChI Key: QRKLXKNTYWHZTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)CC3=CC=C(C=C3)F)N(C)C
• Molecular Formula: C18H24FN5
• Molecular Weight: 329.4 g/mol

Description

This compound is a novel inhibitor of Equilibrative Nucleoside Transporters (ENTs), which play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy. It is more selective to ENT2 than to ENT1.

Molecular Structure Analysis

The molecular structure of this compound is complex. It includes a fluorophenyl moiety next to the piperazine ring, which is essential for the inhibitory effects on ENT1 and ENT2. The presence of a halogen substitute, regardless of the position, in the fluorophenyl moiety next to the piperazine ring was found to be essential for the inhibitory effects on ENT1 and ENT2.

Safety And Hazards

While the specific safety and hazards of this compound are not detailed in the retrieved papers, it’s generally important to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure.